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Compound of Interest

Compound Name: 6-Chloropyrazine-2-carboxylic acid

Cat. No.: B1315797 Get Quote

This technical guide provides a comprehensive overview of the melting and boiling points of 6-
Chloropyrazine-2-carboxylic acid, a versatile heterocyclic compound utilized as a key

building block in the pharmaceutical and agrochemical industries. This document is intended

for researchers, scientists, and professionals involved in drug development and chemical

synthesis.

Core Physicochemical Data
The key physical properties of 6-Chloropyrazine-2-carboxylic acid are summarized in the

table below for quick reference.

Property Value Source

Melting Point 160 °C (decomposes) [1][2]

Boiling Point Not available (decomposes)

Molecular Formula C₅H₃ClN₂O₂ [2]

Molecular Weight 158.54 g/mol [2]

Appearance
White to green to brown

powder/crystal
[2]

CAS Number 23688-89-3 [1][2]
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Experimental Protocols
While specific experimental details for the determination of the melting point of 6-
Chloropyrazine-2-carboxylic acid are not extensively published, a standard and widely

accepted methodology for such a determination is the capillary melting point method.

General Protocol for Melting Point Determination (Capillary Method):

Sample Preparation: A small, dry sample of 6-Chloropyrazine-2-carboxylic acid is finely

powdered.

Capillary Tube Loading: The powdered sample is packed into a thin-walled capillary tube,

sealed at one end, to a height of 2-3 mm.

Apparatus Setup: The capillary tube is placed in a melting point apparatus, which contains a

heating block or an oil bath and a thermometer or a digital temperature sensor.

Heating: The sample is heated at a steady and slow rate, typically 1-2 °C per minute, as the

temperature approaches the expected melting point.

Observation: The sample is observed through a magnifying lens. The melting range is

recorded from the temperature at which the first drop of liquid appears to the temperature at

which the entire sample has liquefied. For 6-Chloropyrazine-2-carboxylic acid,

decomposition is noted at 160 °C.[1][2] It is common for such measurements to be

uncorrected.[3][4]

Synthesis and Reaction Pathways
6-Chloropyrazine-2-carboxylic acid is a valuable intermediate in the synthesis of various

derivatives. One common reaction is the formation of amides, which are of interest in the

development of new therapeutic agents.

The following diagram illustrates a general workflow for the synthesis of 6-chloropyrazine-2-

carboxamide derivatives.
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Caption: A generalized workflow for the synthesis of 6-chloropyrazine-2-carboxamide

derivatives.

Another significant synthetic application is the hydrolysis of its methyl ester to yield the

carboxylic acid.

The diagram below outlines the hydrolysis process.
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Caption: Workflow for the hydrolysis of methyl 6-chloropyrazine-2-carboxylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [In-Depth Technical Guide: Physicochemical Properties
of 6-Chloropyrazine-2-carboxylic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1315797#6-chloropyrazine-2-carboxylic-acid-melting-
point-and-boiling-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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